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Compound of Interest

Compound Name: DBCO-PEG2-acid

Cat. No.: B8104231

Disclaimer: The official Safety Data Sheet (SDS) for DBCO-PEG2-acid (CAS No. 2304558-25-
4) is not publicly available. This guide has been developed for researchers, scientists, and drug
development professionals by using the safety data from a closely related and structurally
similar compound, DBCO-NHS ester (CAS No. 1353016-71-3), to provide a representative
overview of the potential hazards, handling protocols, and safety measures.[1] Users must
consult the official SDS provided by their supplier for DBCO-PEG2-acid before commencing
any work.

This document provides an in-depth overview of the safety considerations, handling protocols,
and emergency procedures relevant to DBCO-linker molecules, using DBCO-NHS ester as a
surrogate for DBCO-PEG2-acid. The information is structured to meet the needs of laboratory
professionals engaged in research and development.

Hazard Identification and Classification

Based on the GHS classification for the surrogate compound DBCO-NHS ester, DBCO-PEG2-
acid should be handled as a substance with the potential for the following hazards.[1]

GHS Hazard Statements:[1]
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Signal Word: Warning[1]

Pictograms:
Pictogram Hazard Class
Acute Toxicity (Oral), Skin Irritation, Eye
walt text Irritation, Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation

Logical Flow for Hazard Classification

The following diagram illustrates the decision-making process for assigning GHS hazard
classifications based on experimental data, as would be detailed in a full SDS.
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Experimental & Non-Experimental Data

Toxicological Data (e.g., Oral LD50)

Irritation Data (e.g., Draize Test)
Human Experience -J

Hazard Evaluatipn
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GHS Classification
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GHS hazard classification pathway for the surrogate compound.

Physical and Chemical Properties

While specific quantitative data for DBCO-PEG2-acid is not available in the public domain, the
table below lists general properties based on supplier information and data for similar

compounds.
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Property Value Source
Molecular Formula C26H28N206 BroadPharm
Molecular Weight 464.5 g/mol BroadPharm
Solubility Soluble in DMSO, DCM, DMF BroadPharm
Storage Condition -20°C BroadPharm
Appearance Solid (assumed) N/A

Experimental Protocols & Safe Handling

Adherence to strict laboratory protocols is mandatory when handling DBCO-reagents. The
following sections detail personal protective equipment (PPE) and a general workflow for safe
handling.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical to minimize exposure.
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Control Parameter

Specification

Engineering Controls

Work should be performed in a well-ventilated
area. A chemical fume hood is recommended for

procedures that may generate dust or aerosols.

[1]

Eye/Face Protection

Wear chemical safety goggles with side-shields
conforming to EN166 or NIOSH (US) standards.

Skin Protection

Wear impervious clothing and protective gloves
(e.g., Nitrile rubber). Gloves must be inspected

prior to use.

Respiratory Protection

For nuisance exposures, use type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher-level protection, use a full-face particle
respirator type N100 (US) or type P3 (EU EN
143).

Hygiene Measures

Avoid contact with skin, eyes, and clothing.
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

General Laboratory Workflow

The diagram below outlines a safe workflow for handling DBCO-PEG2-acid, from preparation

to disposal.
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Recommended safe handling workflow for DBCO reagents.
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First-Aid Measures

In case of exposure, follow these first-aid protocols immediately. Medical advice should be

sought for all exposure incidents.

Exposure Route

First-Aid Protocol

Do NOT induce vomiting. Never give anything

If Swallowed by mouth to an unconscious person. Rinse
mouth with water and consult a physician.
Move the person into fresh air. If not breathing,
If Inhaled

give artificial respiration. Consult a physician.

In Case of Skin Contact

Wash off with soap and plenty of water. Take off
contaminated clothing and wash before reuse.

Consult a physician.

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor.

First-Aid Decision Pathway

This diagram provides a quick reference for responding to an exposure event.
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Stability and Reactivity

Chemical Stability: Assumed to be stable under recommended storage conditions (-20°C).

Exposure Event

a general precaution.

Route of Exposure

Immediate Actions
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Wash with Soap & Water

i
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Rinse with Water for 15 mins
Remove Contact Lenses
—
-/

Remove Contaminated Clothing

Move to Fresh Air
Give Atrtificial Respiration if Needed
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Decision-making guide for first-aid response.

carbon oxides (CO, CO32) and nitrogen oxides (NOX).

Toxicological Information

Seek Immediate
Medical Attention

Conditions to Avoid: Information not available. Avoid moisture and strong oxidizing agents as

Hazardous Decomposition Products: Information not available. Combustion may produce

No specific quantitative toxicological studies (e.g., LD50, LC50) are publicly available for
DBCO-PEG2-acid or the surrogate DBCO-NHS ester. The hazard classification is based on
irritation and acute toxicity potential. The long-term toxicological properties have not been

thoroughly investigated. Handle with care and assume the substance is potentially harmful.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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